Cas no 10264-12-7 (N-Benzylpropanamide)

• Product Name: N-Benzylpropanamide
• CAS No: 10264-12-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 187984
• PubChem ID: 154917
• Update Time: 2025-10-29

N-Benzylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(phenylmethyl)-
• N-benzylpropanamide
• AC1L4D99
• CCRIS 5671
• CTK4A1360
• N-(Phenylmethyl)propanimide
• N-benzyl propamide
• N-Benzyl-propionamid
• N-benzylpropionamide
• N-benzyl-propionamide
• N-Benzyl-propionsaeure-amid
• STK417739
• SureCN9080
• SCHEMBL9080
• Y13566
• Propanamide, N-(phenylmethyl)-
• ZFNAETKJDHAQEN-UHFFFAOYSA-N
• AKOS002984478
• N-Benzylpropanamide #
• CS-0335628
• DTXSID80145428
• 10264-12-7
• CHEMBL3244843
• N-Benzylpropanamide

• Inchi： 1S/C10H13NO/c1-2-10(12)11-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,11,12)
• InChI Key： ZFNAETKJDHAQEN-UHFFFAOYSA-N
• SMILES： O=C(CC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 343.6°C at 760 mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.516
• PSA: 29.1
• LogP: 2.55310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Benzylpropanamide

N-Benzylpropanamide: Properties, Applications, and Market Insights

N-Benzylpropanamide (CAS No. 10264-12-7) is an organic compound belonging to the class of amide derivatives. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for bioactive amides and N-substituted amides, N-Benzylpropanamide has become a subject of interest for researchers and industry professionals alike.

The molecular formula of N-Benzylpropanamide is C₁₀H₁₃NO, and it features a propanamide backbone substituted with a benzyl group at the nitrogen atom. This structural configuration imparts unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. The compound exhibits a melting point range of 85-87°C and is typically a white to off-white crystalline solid under standard conditions.

One of the most notable applications of N-Benzylpropanamide is in the pharmaceutical industry, where it serves as a key building block for the synthesis of various drug candidates. Recent studies have explored its potential as a precursor for central nervous system (CNS) active compounds, particularly in the development of novel analgesics and neuroprotective agents. The benzyl moiety in N-Benzylpropanamide contributes to enhanced lipophilicity, which can improve blood-brain barrier penetration – a critical factor in CNS drug design.

In material science, N-Benzylpropanamide has shown promise as a monomer or additive in polymer formulations. Its amide functionality can participate in hydrogen bonding, potentially influencing the mechanical properties of resulting materials. Researchers are investigating its incorporation into polyamide composites to modify thermal stability and crystallization behavior. This aligns with current industry trends toward developing high-performance polymers with tailored characteristics.

The agrochemical sector has also recognized the value of N-Benzylpropanamide derivatives. Certain structural analogs have demonstrated activity as plant growth regulators and pest control agents. The compound's potential in sustainable agriculture solutions is particularly relevant given the growing global focus on eco-friendly crop protection methods and reduced environmental impact of agricultural chemicals.

From a synthetic chemistry perspective, N-Benzylpropanamide offers several advantages. It can be prepared through straightforward amide coupling reactions between propanoic acid derivatives and benzylamine. Recent methodological advancements have improved the efficiency of such transformations, making N-Benzylpropanamide more accessible for research and industrial applications. The compound's stability under various conditions makes it a reliable intermediate for further chemical modifications.

Market analysis indicates steady growth in demand for N-substituted amides like N-Benzylpropanamide. The global market for specialty amides is projected to expand significantly, driven by increasing pharmaceutical R&D expenditure and the development of advanced materials. Manufacturers are responding by optimizing production processes to ensure consistent quality and supply of N-Benzylpropanamide to meet diverse industry requirements.

Quality control is paramount when working with N-Benzylpropanamide. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. These specifications are particularly important for pharmaceutical applications where impurity profiles can significantly impact downstream processes. Current good manufacturing practices (cGMP) are increasingly being applied to the production of such fine chemicals.

Storage and handling recommendations for N-Benzylpropanamide emphasize protection from moisture and extreme temperatures. While the compound is generally stable, standard precautions for handling organic chemicals should be observed. Proper chemical storage protocols help maintain product integrity and extend shelf life, which is especially relevant for research laboratories and production facilities.

Recent scientific literature highlights novel applications of N-Benzylpropanamide derivatives in medicinal chemistry. Several research groups have reported promising biological activities for structurally related compounds, including antimicrobial and anti-inflammatory effects. These findings contribute to the growing body of knowledge about bioactive amides and their therapeutic potential.

Environmental considerations are increasingly important in chemical production, and N-Benzylpropanamide manufacturers are adopting more sustainable practices. Green chemistry approaches, such as solvent-free reactions or catalytic methods, are being explored to reduce the environmental footprint of amide synthesis. This aligns with broader industry trends toward green chemical processes and sustainable development goals.

For researchers considering N-Benzylpropanamide for their work, several factors should be evaluated. The compound's solubility profile varies across different solvents, with good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Understanding these properties is essential for experimental design and process optimization in various applications.

Looking ahead, the future of N-Benzylpropanamide appears promising. Continued research into its derivatives and applications, coupled with advancements in synthetic methodologies, is expected to uncover new opportunities across multiple industries. The compound's versatility as a chemical building block ensures its ongoing relevance in scientific and industrial contexts.

In conclusion, N-Benzylpropanamide (CAS No. 10264-12-7) represents an important member of the amide compound family with diverse applications and growing commercial significance. Its role as an intermediate in pharmaceutical development, material science, and agrochemical research underscores the value of this chemical entity. As scientific understanding and technological capabilities advance, N-Benzylpropanamide is poised to contribute to innovative solutions addressing contemporary challenges in chemistry and related fields.